Cas no 1049677-48-6 (1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one)

• Product Name: 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one
• CAS No: 1049677-48-6
• MF: C₂₄H₂₀ClNO
• MW: 373.874705314636
• CID: 2625387
• PubChem ID: 50999023
• Update Time: 2025-05-25

1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydro-1h-pyridin-4-one
• 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one
• 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydro -4-pyridinone
• 1049677-48-6

• MDL： MFCD11053544
• Inchi： 1S/C24H20ClNO/c25-21-13-11-19(12-14-21)22-17-26(16-18-7-3-1-4-8-18)23(15-24(22)27)20-9-5-2-6-10-20/h1-14,17,23H,15-16H2
• InChI Key： WIYZMTOPAXVJRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(CC(C2C=CC=CC=2)N(C=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 373.1233420Da
• Monoisotopic Mass: 373.1233420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one

Comprehensive Overview of 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one (CAS No. 1049677-48-6)

The compound 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one (CAS No. 1049677-48-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. With its dihydropyridinone core, this compound exhibits potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its pharmacological properties, including its interactions with biological targets, making it a subject of interest in drug discovery pipelines.

One of the key structural features of 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one is the presence of multiple aromatic rings, including a benzyl group, a 4-chlorophenyl moiety, and a phenyl substituent. These groups contribute to its lipophilicity and potential binding affinity for various receptors. The chlorophenyl component, in particular, is often associated with enhanced bioactivity, a trait leveraged in many FDA-approved drugs. This has led to growing curiosity about its structure-activity relationship (SAR) and potential as a lead compound in drug design.

In recent years, the demand for heterocyclic compounds like 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one has surged due to their versatility in addressing unmet medical needs. For instance, similar dihydropyridinone derivatives have shown promise in treating central nervous system (CNS) disorders, inflammation, and metabolic diseases. This has prompted researchers to investigate whether CAS No. 1049677-48-6 shares comparable mechanisms of action or offers new therapeutic avenues.

From a synthetic chemistry perspective, the preparation of 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one involves multi-step organic reactions, often utilizing catalytic hydrogenation or cyclocondensation techniques. Optimizing its synthesis is a hot topic in academic and industrial labs, as efficient production methods are critical for scaling up potential drug candidates. The compound’s molecular weight and logP value also make it a candidate for computational chemistry studies, where in silico models predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity).

Another area of interest is the patent landscape surrounding 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one. Pharmaceutical companies and research institutions are actively filing patents for analogs of this scaffold, highlighting its commercial potential. Questions frequently searched online include: "What are the biological targets of dihydropyridinone derivatives?" or "How does chlorophenyl substitution affect drug potency?" These queries reflect the broader scientific community’s focus on leveraging such compounds for precision medicine.

In addition to its pharmaceutical relevance, CAS No. 1049677-48-6 is studied for its material science applications. Its aromatic-rich structure suggests potential use in organic electronics or as a ligand in catalysis. This multidisciplinary appeal aligns with current trends in green chemistry, where researchers seek sustainable methods to synthesize and apply complex molecules like this one.

To summarize, 1-Benzyl-5-(4-chlorophenyl)-2-phenyl-2,3-dihydropyridin-4(1H)-one represents a compelling case study in modern chemical research. Its structural complexity, bioactive potential, and industrial applicability make it a standout subject for further exploration. As the scientific community continues to unravel its properties, this compound may soon emerge as a cornerstone in the next generation of small-molecule therapeutics and functional materials.